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Compound of Interest

Compound Name: ZD-6888 hydrochloride

Cat. No.: B1682413

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of ZD-
6888 hydrochloride, an angiotensin Il receptor antagonist. Adherence to these procedures is
vital for ensuring laboratory safety and environmental protection.

Disclaimer: A specific Safety Data Sheet (SDS) for ZD-6888 hydrochloride (CAS No. 138620-
17-4) was not available in the public domain at the time of this writing. The following guidelines
are based on general best practices for the disposal of research-grade chemicals and
pharmaceuticals. It is imperative to consult with your institution's Environmental Health and
Safety (EHS) department and a licensed chemical waste disposal contractor to ensure full
compliance with all local, state, and federal regulations.

I. Immediate Safety Precautions

Before handling ZD-6888 hydrochloride for disposal, ensure all appropriate personal
protective equipment (PPE) is worn.
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Personal Protective Equipment (PPE)

Specifications

Gloves

Nitrile or other chemically resistant gloves

Eye Protection

Safety glasses with side shields or goggles

Lab Coat

Standard laboratory coat

Respiratory Protection

Recommended if handling powder outside of a

fume hood

Il. Step-by-Step Disposal Protocol

The proper disposal of ZD-6888 hydrochloride is a regulated process that requires
professional handling. Do not dispose of this chemical down the drain or in regular solid waste.

e Segregation and Storage:

o Keep ZD-6888 hydrochloride in its original, clearly labeled container.

o If the original container is compromised, transfer the waste to a new, compatible, and

properly labeled container. The label should include the chemical name ("ZD-6888
hydrochloride"), CAS number (138620-17-4), and hazard information (if known).

o Store the waste container in a designated, secure area for hazardous chemical waste,

away from incompatible materials.

e Consultation with EHS:

o Contact your institution's Environmental Health and Safety (EHS) department to inform

them of the waste that needs to be collected.

o Provide them with all available information about the chemical.

» Arranging for Professional Disposal:

o Your EHS department will typically coordinate with a licensed and certified hazardous

waste disposal company.
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o This company is equipped to handle and transport chemical waste in accordance with all
regulatory requirements.

o Documentation:

o Maintain a record of the amount of ZD-6888 hydrochloride designated for disposal and
the date of waste pickup. This is crucial for laboratory inventory and compliance purposes.

lll. Spill and Emergency Procedures
In the event of a spill, follow these immediate actions:

o Evacuate: Clear the immediate area of all personnel.

e Ventilate: If it is safe to do so, increase ventilation in the area.

e Contain: For small spills of solid material, carefully cover with an absorbent material. Avoid
raising dust. For liquid spills, use an appropriate chemical absorbent.

o Clean-up: Wearing appropriate PPE, carefully collect the spilled material and absorbent into
a sealed, labeled container for hazardous waste.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

e Report: Report the incident to your laboratory supervisor and EHS department.

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of ZD-
6888 hydrochloride.
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ZD-6888 Hydrochloride for Disposal

Place in a Labeled, Sealed Waste Container }——{ Contact Environmental Health & Safety (EHS) }——{ Arrange for Professional Waste Pickup }——{ Document Waste for Disposal }—»

Unused Medicine

Is a drug take-back program available?

No

Is the medicine on the FDA flush list?

Use Take-Back Program

Flush down the toilet Dispose of in household trash

Click to download full resolution via product page

» To cite this document: BenchChem. [Essential Safety and Disposal Plan for ZD-6888
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682413#zd-6888-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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